Cas no 20767-15-1 (3,4',5-Trihydroxy-3'-methoxy-stilben)

3,4',5-Trihydroxy-3'-methoxy-stilben structure
20767-15-1 structure
Product name:3,4',5-Trihydroxy-3'-methoxy-stilben
CAS No:20767-15-1
MF:C15H14O4
MW:258.269264698029
CID:2060735
PubChem ID:5318650

3,4',5-Trihydroxy-3'-methoxy-stilben Chemical and Physical Properties

Names and Identifiers

    • 3,4',5-Trihydroxy-3'-methoxy-stilben
    • 3-methoxyresveratol
    • Isorapontigenin
    • isorhapontigenin
    • FI74525
    • NCGC00169431-01
    • MEGxp0_001015
    • CS-0022945
    • H10554
    • Isorhapotogenin
    • 5-[(1E)-2-(4-HYDROXY-3-METHOXYPHENYL)ETHENYL]-1,3-BENZENEDIOL
    • (E)-isorhapontigenin
    • SCHEMBL14782177
    • AKOS015915135
    • CZ49V3K5HS
    • Q6086299
    • Isorhapotigenin
    • 3'-Methoxyresveratrol
    • HY-N2593R
    • 5-[2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3-benzenediol
    • DTXSID601045304
    • CHEMBL110370
    • NS00097373
    • 803-480-7
    • ANNNBEZJTNCXHY-NSCUHMNNSA-N
    • 32507-66-7
    • 5-[(E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]benzene-1,3-diol
    • 3'-methoxy-resveratrol
    • 3,5,4'-trihydroxy-3'-methoxy-trans-stilbene
    • UNII-CZ49V3K5HS
    • 1,3-Benzenediol, 5-[(1E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl]-
    • I0804
    • 1,3-Benzenediol, 5-[2-(4-hydroxy-3-methoxyphenyl)ethenyl]-
    • 3,4',5-STILBENETRIOL, 3'-METHOXY-, (E)-
    • 20767-15-1
    • HY-N2593
    • (E)-5-(4-hydroxy-3-methoxystyryl)benzene-1,3-diol
    • 5-((E)-2-(4-hydroxy-3-methoxyphenyl)ethenyl)benzene-1,3-diol
    • SCHEMBL13004148
    • BDBM50630673
    • CHEBI:167830
    • 5-[(E)-2-(4-hydroxy-3-methoxy-phenyl)vinyl]benzene-1,3-diol
    • ACon1_000713
    • AC-7023
    • MFCD12407151
    • AS-49334
    • 3,4',5-Trihydroxy-3'-methoxy-trans-stilbene
    • ISOR
    • 1,3-BENZENEDIOL, 5-(2-(4-HYDROXY-3-METHOXYPHENYL)ETHENYL)-, (E)-
    • Isorhapontigenin (Standard)
    • 5-((1E)-2-(4-HYDROXY-3-METHOXYPHENYL)ETHENYL)-1,3-BENZENEDIOL
    • Inchi: InChI=1S/C15H14O4/c1-19-15-8-10(4-5-14(15)18)2-3-11-6-12(16)9-13(17)7-11/h2-9,16-18H,1H3/b3-2+
    • InChI Key: ANNNBEZJTNCXHY-NSCUHMNNSA-N
    • SMILES: COC1=C(C=CC(=C1)/C=C/C2=CC(=CC(=C2)O)O)O

Computed Properties

  • Exact Mass: 258.08920892Da
  • Monoisotopic Mass: 258.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 69.9Ų

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